Cas no 941914-82-5 (N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide
• CAS No: 941914-82-5
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 5499745
• Update Time: 2025-11-01

N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
• N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C22H19N3O4/c1-27-18-11-10-16(12-19(18)28-2)21-24-25-22(29-21)23-20(26)13-15-8-5-7-14-6-3-4-9-17(14)15/h3-12H,13H2,1-2H3,(H,23,25,26)
• InChI Key： RHAKQAAZQVZHFJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C(OC)=C2)O1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Additional information on N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide

Professional Introduction to N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide (CAS No. 941914-82-5)

N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 941914-82-5, represents a novel molecular entity with a unique structural framework that has potential applications in the development of therapeutic agents. The structural composition of this molecule incorporates several key pharmacophoric elements that are of great interest to researchers exploring new drug candidates.

The molecular structure of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide is characterized by the presence of a 1,3,4-oxadiazole core, which is a heterocyclic ring system known for its biological activity and stability. The oxadiazole ring is a crucial pharmacophore in medicinal chemistry due to its ability to interact with biological targets in multiple ways. This heterocycle is often integrated into drug molecules to enhance their binding affinity and metabolic stability.

In addition to the oxadiazole moiety, the compound features a naphthalene group at the 2-position of the acetamide moiety. The naphthalene ring is another important structural component that can contribute to the overall pharmacological properties of the molecule. Naphthalene derivatives are widely studied for their potential in various therapeutic areas, including anti-inflammatory and anticancer applications. The combination of these structural elements in N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide suggests that it may exhibit a range of biological activities.

The presence of 3,4-dimethoxyphenyl groups further enhances the complexity and potential functionality of this compound. Dimethoxyphenyl groups are often incorporated into drug molecules to improve solubility, bioavailability, and interactions with biological targets. These groups can also influence the metabolic pathways of the compound, making them important considerations in drug design.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Heterocycles such as oxadiazoles and naphthalenes are known for their diverse biological activities and have been successfully incorporated into numerous drugs on the market. The study of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide falls within this broader context of exploring novel heterocyclic derivatives for therapeutic purposes.

In vitro studies have begun to explore the potential pharmacological effects of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-y)acetamide. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, its structural features could allow it to interact with targets involved in inflammation or cancer progression. These early findings are encouraging and warrant further investigation into its therapeutic potential.

The synthesis of N-5-(3,4-dimethoxyphenyl)-1,3,4-o xadiazol -2 - yl - 2 - (naphthalen - 1 - y)acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to achieve the desired product. This process highlights the expertise required in medicinal chemistry and underscores the importance of well-designed synthetic routes for developing new drug candidates.

The development of new pharmaceuticals is a complex process that requires extensive research and collaboration across multiple disciplines. N-*5-(3 , 4 - dimethoxyphen yl ) - 1 , 3 , 4 - ox adia z ol - 2 - yl - 2 - ( naph tha len - 1 - y l ) aceta m ide* is an example of how interdisciplinary research can lead to innovative solutions in drug discovery. By combining insights from organic chemistry, biochemistry, and pharmacology, researchers can identify and develop compounds with significant therapeutic value.

The future prospects for N-*5 -( 3 , 4 - dim eth oxy phen y l ) - 1 , 3 , 4 - o x adia z ol - 2 - yl - 2 -( naph tha len - 1 - y l ) aceta m ide* are promising given its unique structural features and preliminary biological activity. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound towards clinical development.

In conclusion，N-*5 -( 3 , 4 dim eth oxy phen y l ) - 1 , 3 , 4 o x adia z ol strong >*{-}bold}-bold}-bold}-bold}-bold}-bold}-bold}- ( naph tha len ( bold) ( bold) ( bold) ( bold) ( bold) ( bold) ( bold) acetamide) (CAS No. 941914*82*5) represents a significant advancement in pharmaceutical chemistry with potential applications in treating various diseases。 Its unique structural framework， incorporating key pharmacophoric elements， makes it an attractive candidate for further research。 As our understanding of biological systems continues to grow， compounds like this one will play an increasingly important role in developing novel therapeutic agents。